Cas no 6299-95-2 (4-methyl-N,N-diphenyl-1,4-diazepane-1-carboxamide)

4-methyl-N,N-diphenyl-1,4-diazepane-1-carboxamide structure
6299-95-2 structure
Product Name:4-methyl-N,N-diphenyl-1,4-diazepane-1-carboxamide
CAS No:6299-95-2
MF:C19H24ClN3O
MW:345.866363525391
CID:1644027
PubChem ID:54602458
Update Time:2025-04-21

4-methyl-N,N-diphenyl-1,4-diazepane-1-carboxamide Chemical and Physical Properties

Names and Identifiers

    • 4-methyl-N,N-diphenyl-1,4-diazepane-1-carboxamide
    • 4-methyl-N,N-diphenyl-1,4-diazepane-1-carboxamide,hydrochloride
    • NSC 45106
    • NSC-45106
    • DTXSID60713361
    • 4-Methyl-N,N-diphenyl-1,4-diazepane-1-carboxamide--hydrogen chloride (1/1)
    • 6299-95-2
    • NSC45106
    • Inchi: 1S/C19H23N3O.ClH/c1-20-13-8-14-21(16-15-20)19(23)22(17-9-4-2-5-10-17)18-11-6-3-7-12-18;/h2-7,9-12H,8,13-16H2,1H3;1H
    • InChI Key: FGDVLEUSZOSHPB-UHFFFAOYSA-N
    • SMILES: Cl.O=C(N(C1C=CC=CC=1)C1C=CC=CC=1)N1CCN(C)CCC1

Computed Properties

  • Exact Mass: 309.18429
  • Monoisotopic Mass: 345.1607901g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 2
  • Complexity: 357
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 26.8Ų

Experimental Properties

  • PSA: 26.79
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